Isobutyl acrylate

• CAS No.: 106-63-8
• Product Name: Isobutyl acrylate
• Molecular Formula: C7H12O2
• Molecular Weight: 128.17 g/mol
• IUPAC Name: 2-methylpropyl prop-2-enoate
• Standard InChI: InChI=1S/C7H12O2/c1-4-7(8)9-5-6(2)3/h4,6H,1,5H2,2-3H3
• Standard InChIKey: CFVWNXQPGQOHRJ-UHFFFAOYSA-N
• SMILES: CC(C)COC(=O)C=C
• Canonical SMILES: CC(C)COC(=O)C=C
• Boiling Point: 270 °F at 760 mm Hg (NTP, 1992); 132.0 °C; 132 °C
• Colorform: Clear liquid
• Density: 0.889 at 68 °F (USCG, 1999); 0.8896 at 20 deg
• Flash Point: 86 °F (NTP, 1992); 86 °F (30 °C) (open cup)
• Melting Point: -78 °F (USCG, 1999); -61.0 °C; -61 °C
• Physical Description: Isobutyl acrylate appears as a clear colorless liquid with an acrid odor. Flash point 86°F. Less dense than water. Vapors irritate eyes and respiratory system. May polymerize exothermically if heated or contaminated. If polymerization takes place inside a container, the container may rupture violently.; Liquid
• Description: Isobutyl acrylate appears as a clear colorless liquid with an acrid odor. Flash point 86°F. Less dense than water. Vapors irritate eyes and respiratory system. May polymerize exothermically if heated or contaminated. If polymerization takes place inside a container, the container may rupture violently.
• Solubility: Slightly soluble (NTP, 1992); 0.01 M; Soluble in ethanol, ether and methanol; In water, 2,000 mg/L at 25 °C
• Vapor Density: 4.42 (Air = 1)
• Vapor Pressure: 20.68 mm Hg (USCG, 1999); 8.07 mmHg; 7.07 mm Hg at 25 °C
• PubChem Compound: 7819
• Last Modified: Nov 11 2021